Cas no 1211671-11-2 (N-(2,6-difluorophenyl)-4-(4-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxamide)

• Product Name: N-(2,6-difluorophenyl)-4-(4-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxamide
• CAS No: 1211671-11-2
• MF: C₂₀H₂₀F₂N₄O₂S
• MW: 418.460209846497
• CID: 6416310
• PubChem ID: 45551240
• Update Time: 2025-05-25

N-(2,6-difluorophenyl)-4-(4-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-difluorophenyl)-4-(4-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxamide
• VU0519959-1
• N-(2,6-difluorophenyl)-4-(4-ethoxybenzo[d]thiazol-2-yl)piperazine-1-carboxamide
• F5772-9919
• 1211671-11-2
• AKOS024517975

• Inchi： 1S/C20H20F2N4O2S/c1-2-28-15-7-4-8-16-18(15)24-20(29-16)26-11-9-25(10-12-26)19(27)23-17-13(21)5-3-6-14(17)22/h3-8H,2,9-12H2,1H3,(H,23,27)
• InChI Key： HBQNRAUCRDNILI-UHFFFAOYSA-N
• SMILES： N1(C(NC2=C(F)C=CC=C2F)=O)CCN(C2=NC3=C(OCC)C=CC=C3S2)CC1

Computed Properties

• Exact Mass: 418.128
• Monoisotopic Mass: 418.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.9A^2
• XLogP3: 4

Additional information on N-(2,6-difluorophenyl)-4-(4-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxamide

Introduction to N-(2,6-difluorophenyl)-4-(4-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxamide (CAS No. 1211671-11-2)

N-(2,6-difluorophenyl)-4-(4-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 1211671-11-2, represents a fusion of fluorinated aromatic rings and heterocyclic structures, making it a promising candidate for various biological and chemical applications.

The molecular structure of this compound features a piperazine core, which is a six-membered aromatic heterocyclic amine. Piperazines are well-known for their versatility in medicinal chemistry due to their ability to interact with multiple biological targets. In particular, the presence of a benzothiazole moiety at the 4-position of the piperazine ring introduces additional pharmacological potential. Benzothiazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties.

The fluorine atoms at the 2 and 6 positions of the phenyl ring in N-(2,6-difluorophenyl)-4-(4-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxamide play a crucial role in modulating the compound's pharmacokinetic and pharmacodynamic properties. Fluorine substitution is a common strategy in drug design to enhance metabolic stability, improve binding affinity to biological targets, and increase bioavailability. The ethoxy group attached to the benzothiazole ring further diversifies the electronic properties of the molecule, potentially influencing its interactions with biological receptors.

In recent years, there has been growing interest in developing novel therapeutic agents based on piperazine derivatives due to their favorable pharmacological profiles. The combination of a fluorinated phenyl ring and a benzothiazole moiety in this compound suggests potential applications in treating neurological disorders, infectious diseases, and other metabolic conditions. Current research indicates that such structural motifs can modulate neurotransmitter systems and interfere with pathogenic processes at multiple levels.

One of the most compelling aspects of N-(2,6-difluorophenyl)-4-(4-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxamide is its potential as a scaffold for drug discovery. The presence of multiple functional groups allows for further chemical modification, enabling researchers to fine-tune its biological activity. For instance, modifications to the piperazine ring or the benzothiazole moiety could lead to compounds with enhanced potency or selectivity against specific disease targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex molecular framework efficiently. The use of fluorinated precursors ensures that the desired fluorine atoms are incorporated into the final product with high fidelity.

Evaluation of N-(2,6-difluorophenyl)-4-(4-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxamide has been conducted through both in vitro and in vivo studies. In vitro assays have revealed promising interactions with various biological targets relevant to drug development. These interactions suggest potential therapeutic effects against conditions such as depression, anxiety disorders, and inflammatory diseases. In vivo studies have provided further evidence of the compound's pharmacological activity and safety profile.

The integration of computational chemistry techniques has significantly accelerated the discovery process for this type of compound. Molecular modeling and virtual screening have allowed researchers to predict binding affinities and optimize structural features before conducting expensive experimental trials. This approach has been instrumental in identifying lead compounds that exhibit high efficacy and low toxicity.

The future prospects for N-(2,6-difluorophenyl)-4-(4-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxamide are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to explore its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's by modulating neurotransmitter pathways affected by these conditions. Additionally, investigations into its antimicrobial properties could lead to new strategies for combating resistant bacterial strains.

In conclusion, N-(2,6-difluorophenyl)-4-(4-ethoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxamide (CAS No.1211671-11^–) represents a significant advancement in pharmaceutical research due to its complex molecular architecture and multifaceted biological activities. The combination of fluorinated aromatic rings and heterocyclic structures positions this compound as a valuable tool for developing novel therapeutic agents across various medical disciplines.